Cas no 2138190-49-3 (6-[(1-methyl-1H-pyrazol-4-yl)oxy]bicyclo[8.1.0]undecan-5-ol)

6-[(1-methyl-1H-pyrazol-4-yl)oxy]bicyclo[8.1.0]undecan-5-ol is a bicyclic compound featuring a pyrazole-ether linkage, which imparts unique steric and electronic properties. The strained bicyclo[8.1.0]undecane scaffold enhances reactivity, while the hydroxyl group at the 5-position provides a versatile handle for further functionalization. The 1-methylpyrazole moiety contributes to stability and potential binding interactions in medicinal or agrochemical applications. This structure is of interest in synthetic chemistry due to its potential as an intermediate for complex molecular architectures. Its balanced lipophilicity and polarity make it suitable for exploratory research in drug discovery and material science. Careful handling is advised due to its reactive functional groups.

6-[(1-methyl-1H-pyrazol-4-yl)oxy]bicyclo[8.1.0]undecan-5-ol structure

2138190-49-3 structure

Product Name:6-[(1-methyl-1H-pyrazol-4-yl)oxy]bicyclo[8.1.0]undecan-5-ol

CAS No:2138190-49-3

MF:C₁₅H₂₄N₂O₂

MW:264.363264083862

CID:5758357

PubChem ID:137703355

Update Time:2025-05-23

6-[(1-methyl-1H-pyrazol-4-yl)oxy]bicyclo[8.1.0]undecan-5-ol Chemical and Physical Properties

Names and Identifiers

- EN300-718473
- 6-[(1-methyl-1H-pyrazol-4-yl)oxy]bicyclo[8.1.0]undecan-5-ol
- 2138190-49-3
- Inchi： 1S/C15H24N2O2/c1-17-10-13(9-16-17)19-15-7-3-5-12-8-11(12)4-2-6-14(15)18/h9-12,14-15,18H,2-8H2,1H3
- InChI Key： IDTDDBXRCRTKGB-UHFFFAOYSA-N
- SMILES： O(C1C=NN(C)C=1)C1C(CCCC2CC2CCC1)O

Computed Properties

Exact Mass: 264.183778013g/mol
Monoisotopic Mass: 264.183778013g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 47.3Å²

6-[(1-methyl-1H-pyrazol-4-yl)oxy]bicyclo[8.1.0]undecan-5-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-718473-1.0g	6-[(1-methyl-1H-pyrazol-4-yl)oxy]bicyclo[8.1.0]undecan-5-ol	2138190-49-3		1g	$0.0	2023-06-06

6-[(1-methyl-1H-pyrazol-4-yl)oxy]bicyclo[8.1.0]undecan-5-ol Related Literature

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Additional information on 6-[(1-methyl-1H-pyrazol-4-yl)oxy]bicyclo[8.1.0]undecan-5-ol

6-[(1-Methyl-1H-Pyrazol-4-Yl)Oxy]Bicyclo[8.1.0]Undecan-5-Ol: A Comprehensive Overview

6-[(1-Methyl-1H-Pyrazol-4-Yl)Oxy]Bicyclo[8.1.0]Undecan-5-Ol is a complex organic compound with the CAS number 2138190-49-3. This compound belongs to the class of bicyclic ethers and has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications.

The molecular structure of 6-[(1-Methyl-1H-Pyrazol-4-Yl)Oxy]Bicyclo[8.1.0]Undecan-5-Ol is characterized by a bicyclo[8.1.0]undecane framework, which provides a rigid and stable backbone. The presence of the pyrazole ring at the 6-position introduces additional functional diversity, making this compound a versatile building block for further chemical modifications. Recent studies have highlighted its potential as a precursor for drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have successfully employed various methodologies, including ring-opening reactions and catalytic asymmetric synthesis, to construct its complex bicyclic framework. These advancements have not only improved the efficiency of its synthesis but also opened new avenues for exploring its chemical reactivity and biological activity.

From a pharmacological perspective, 6-[(1-Methyl-1H-Pyrazol-4-Yl)Oxy]Bicyclo[8.1.0]Undecan-5-Ol has shown promise in preclinical studies as a potential lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to modulate key enzymes involved in these conditions has been extensively investigated, with recent findings suggesting a novel mechanism of action that could be exploited for therapeutic intervention.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its rigid bicyclic structure makes it an ideal candidate for use in the development of advanced polymers and nanomaterials with tailored mechanical properties. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be integrated into polymer networks to enhance their thermal stability and mechanical strength.

The environmental impact of 6-[(1-Methyl-1H-Pyrazol-4-Yl)Oxy]Bicyclo[8.1.0]Undecan-5-Ol has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions, making it a safer alternative to traditional organic compounds used in industrial applications.

In conclusion, 6-[(1-Methyl-1H-Pyrazol-4-Yl)Oxy]Bicyclo[8.1.0]Undecan-5-Ol is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and application studies, position it as a key player in future research and development efforts.